Cas no 1396854-55-9 (N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1396854-55-9
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5799085
• PubChem ID: 71781578
• Update Time: 2025-10-28

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• VU0524654-1
• N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
• 1396854-55-9
• N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide
• F5857-0806
• AKOS024523376

• Inchi： 1S/C15H16N2O4/c1-17-6-2-3-11(17)12(18)8-16-15(19)10-4-5-13-14(7-10)21-9-20-13/h2-7,12,18H,8-9H2,1H3,(H,16,19)
• InChI Key： AQSNGAQYTGHJNE-UHFFFAOYSA-N
• SMILES： OC(CNC(C1C=CC2=C(C=1)OCO2)=O)C1=CC=CN1C

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.7Ų

Additional information on N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide

N-2-Hydroxy-2-(1-Methyl-1H-Pyrrol-2-Yl)Ethyl-2H-1,3-Benzodioxole-5-Carboxamide: A Comprehensive Overview

The compound N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with the CAS number 1396854-55-9, is part of a broader class of molecules known as benzodioxole derivatives, which are characterized by their unique aromatic properties and potential bioactivity. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key features of this compound is its benzodioxole ring system, which contributes to its stability and reactivity. The benzodioxole moiety is known to enhance the molecule's ability to interact with biological targets, making it a promising candidate for medicinal chemistry research. Additionally, the presence of a pyrrole ring within the structure introduces further complexity and potential for functionalization. Pyrrole-containing compounds are often associated with antioxidant and anti-inflammatory properties, which could be leveraged in developing new drugs.

Recent advancements in synthetic chemistry have enabled researchers to explore various methods for synthesizing this compound. One notable approach involves the use of mild oxidative conditions to facilitate the formation of the benzodioxole ring. This method not only enhances yield but also ensures the preservation of sensitive functional groups within the molecule. Furthermore, computational studies have provided insights into the electronic properties of this compound, revealing its potential as a modulator of cellular signaling pathways.

In terms of biological activity, this compound has shown promise in preliminary assays targeting neurodegenerative diseases. Specifically, it has demonstrated the ability to inhibit key enzymes associated with oxidative stress, a hallmark of conditions such as Alzheimer's disease. These findings underscore its potential as a lead compound for drug development efforts aimed at mitigating neurodegenerative processes.

The structural versatility of this compound also opens avenues for further modification and optimization. Researchers are actively exploring strategies to enhance its pharmacokinetic properties, such as improving bioavailability and reducing toxicity. For instance, recent studies have focused on modifying the substituents on the pyrrole ring to optimize its solubility and stability in physiological conditions.

In conclusion, N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl is a compelling molecule with significant potential in both academic research and industrial applications. Its unique structural features and promising biological activity make it a valuable addition to the arsenal of tools available for drug discovery. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.